Cas no 2197665-50-0 (N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide)
N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[[4-Chloro-3-(1-pyrrolidinylsulfonyl)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide
- EN300-26595337
- N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide
- N-[2-(4-Chloro-3-pyrrolidin-1-ylsulfonylanilino)-2-oxoethyl]-N-methylprop-2-enamide
- Z2697568054
- 2197665-50-0
-
- Inchi: 1S/C16H20ClN3O4S/c1-3-16(22)19(2)11-15(21)18-12-6-7-13(17)14(10-12)25(23,24)20-8-4-5-9-20/h3,6-7,10H,1,4-5,8-9,11H2,2H3,(H,18,21)
- InChI Key: YOYVKHNPNQHIRX-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1S(N1CCCC1)(=O)=O)NC(CN(C(C=C)=O)C)=O
Computed Properties
- Exact Mass: 385.0863050g/mol
- Monoisotopic Mass: 385.0863050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 613
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 12.21±0.70(Predicted)
N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26595337-0.05g |
N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide |
2197665-50-0 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide
Comprehensive Overview of N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide (CAS No. 2197665-50-0)
In the rapidly evolving field of medicinal chemistry and drug discovery, N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide (CAS No. 2197665-50-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in targeted therapies and biochemical research. Researchers and pharmaceutical developers are increasingly exploring its properties, driven by the growing demand for novel compounds that can address unmet medical needs.
The compound's sulfonyl and carbamoyl functional groups play a pivotal role in its biochemical interactions, making it a promising candidate for further investigation. Its pyrrolidine moiety, in particular, is a common scaffold in many bioactive molecules, enhancing its relevance in drug design. With the rise of personalized medicine and precision therapeutics, compounds like N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide are being scrutinized for their potential to modulate specific biological pathways.
Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in this compound. Platforms leveraging machine learning and molecular docking simulations are being used to predict its binding affinities and pharmacokinetic properties. Such advancements align with the broader industry shift toward high-throughput screening and in silico modeling, which aim to accelerate the identification of viable drug candidates.
From a synthetic chemistry perspective, the preparation of N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide involves multi-step organic transformations, including sulfonylation and amide coupling reactions. These processes are critical for ensuring the compound's purity and yield, which are essential for downstream applications. The compound's CAS No. 2197665-50-0 serves as a unique identifier, facilitating its traceability in chemical databases and regulatory submissions.
In the context of biopharmaceutical innovation, this compound is being explored for its potential role in enzyme inhibition and receptor modulation. Its structural complexity allows for selective interactions with biological targets, a feature highly sought after in the development of next-generation therapeutics. As the scientific community continues to unravel its mechanisms of action, N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide may soon find its place in preclinical and clinical studies.
Beyond its pharmacological potential, the compound's physicochemical properties, such as solubility and stability, are under rigorous evaluation. These characteristics are crucial for determining its suitability in various formulations, including oral dosage forms and injectable solutions. With the increasing emphasis on green chemistry and sustainable synthesis, efforts are also being made to optimize its production processes to minimize environmental impact.
In summary, N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide (CAS No. 2197665-50-0) represents a fascinating area of research at the intersection of medicinal chemistry, drug development, and computational biology. Its unique structural attributes and potential therapeutic applications make it a compound worth watching in the coming years. As the scientific landscape continues to evolve, this molecule may well contribute to groundbreaking advancements in healthcare and biotechnology.
2197665-50-0 (N-({[4-chloro-3-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)